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Compound of Interest

Compound Name: 3-Ethyl-4-heptanone

Cat. No.: B073894 Get Quote

Disclaimer: The toxicological data available for 3-Ethyl-4-heptanone (CAS No. 1528-25-2) is

exceedingly limited. This guide provides a comprehensive overview of the available information

and supplements it with data from structurally similar compounds, namely 3-heptanone, 4-

heptanone, and 2-heptanone, to offer a predictive toxicological profile. This information is

intended for researchers, scientists, and drug development professionals and should be

interpreted with caution due to the absence of direct studies on 3-Ethyl-4-heptanone.

Executive Summary
3-Ethyl-4-heptanone is a specialty chemical with sparse publicly available toxicological data. A

complete toxicological assessment has not been identified in the available literature.

Information from suppliers, such as Sigma-Aldrich, indicates that analytical data for this product

is not routinely collected, and it is sold on an "as-is" basis, which is common for rare and

unique chemicals intended for early discovery research. Therefore, this profile relies on data

from analogous ketones to infer potential hazards. Based on these analogs, 3-Ethyl-4-
heptanone is predicted to have low to moderate acute toxicity. However, there is no available

information on its potential for genotoxicity, carcinogenicity, or reproductive and developmental

toxicity.
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Property Value Reference

Chemical Name 3-Ethyl-4-heptanone

CAS Number 1528-25-2

Molecular Formula C9H18O

Molecular Weight 142.24 g/mol

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

Toxicological Data
Due to the lack of specific studies on 3-Ethyl-4-heptanone, this section summarizes the

available quantitative data for structurally related ketones.

Acute Toxicity
The primary data available for related ketones is on acute toxicity, which assesses the effects

of a single, high-dose exposure.

Compound Test Route Species Value Reference

3-Heptanone LD50 Oral Rat 2760 mg/kg

2-Heptanone LD50 Oral Rat 1670 mg/kg

2-Heptanone LD50 Dermal Rabbit 10300 mg/kg

3-Heptanone LC50 Inhalation Rat
4000 ppm

(4h)
[1]

Interpretation: The oral LD50 values for 3-heptanone and 2-heptanone in rats suggest low to

moderate acute toxicity. The dermal LD50 for 2-heptanone in rabbits is high, indicating low
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toxicity via skin absorption. The inhalation LC50 for 3-heptanone suggests that high

concentrations in the air can be lethal.

Other Toxicological Endpoints
Information on other critical toxicological endpoints for 3-Ethyl-4-heptanone is not available.

The table below highlights these data gaps, with information from analogs provided where

available.

Endpoint
3-Ethyl-4-
heptanone

3-Heptanone 4-Heptanone 2-Heptanone

Skin

Irritation/Corrosio

n

No data available
Mild to moderate

irritant
No data available No data available

Eye

Irritation/Corrosio

n

No data available Irritant No data available No data available

Sensitization No data available
No information

available

No information

available

No information

available

Repeated Dose

Toxicity
No data available

No information

available

No information

available
No data available

Genotoxicity/Mut

agenicity
No data available

No information

available

No information

available
No data available

Carcinogenicity No data available
No information

available

No information

available
No data available

Reproductive/De

velopmental

Toxicity

No data available
No information

available

No information

available
No data available

Experimental Protocols
In the absence of specific experimental data for 3-Ethyl-4-heptanone, this section outlines the

standard methodologies for key toxicological experiments based on internationally recognized
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guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity (Following OECD Guideline 423)
Principle: A stepwise procedure is used to estimate the LD50, using a small number of

animals.

Animals: Typically, three female rats are used in each step.

Procedure:

A starting dose (e.g., 300 mg/kg) is administered orally to a group of three animals.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

If no mortality occurs, a higher dose is given to a new group of animals. If mortality occurs,

a lower dose is tested in a new group.

The procedure continues until the dose that causes mortality in a certain proportion of

animals is identified, allowing for classification of the substance's acute toxicity.

In Vitro Mammalian Cell Gene Mutation Test (Following
OECD Guideline 476)

Principle: This test assesses the potential of a chemical to induce gene mutations in cultured

mammalian cells.

Cell Lines: Commonly used cell lines include mouse lymphoma L5178Y cells or Chinese

hamster ovary (CHO) cells.

Procedure:

Cell cultures are exposed to the test substance at various concentrations, with and without

an external metabolic activation system (e.g., S9 mix from rat liver).

After a defined exposure period, the cells are washed and cultured for a period to allow for

the expression of mutations.
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Cells are then plated in a selective medium that only allows mutant cells to grow.

The number of mutant colonies is counted and compared to the number of colonies in

control cultures to determine the mutagenic potential.

Visualizations
As no specific signaling pathways or experimental workflows for 3-Ethyl-4-heptanone have

been described, a generalized workflow for a standard toxicological assessment is provided

below.
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Caption: A generalized workflow for toxicological assessment of a chemical.
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Conclusion and Recommendations
The toxicological profile of 3-Ethyl-4-heptanone is largely unknown. Based on data from

structurally similar ketones, it is likely to have low to moderate acute toxicity. However, the

absence of data on other critical endpoints such as genotoxicity, carcinogenicity, and

reproductive toxicity represents a significant data gap.

For any application involving potential human exposure, it is strongly recommended that

comprehensive toxicological testing be conducted. This should include, at a minimum, a battery

of in vitro genotoxicity tests and an acute oral toxicity study. Further testing, including repeated

dose and reproductive toxicity studies, would be necessary for a complete risk assessment,

particularly if significant human exposure is anticipated. Researchers and drug development

professionals should handle this compound with appropriate caution, assuming it may possess

unknown hazards until further data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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